1-(3,4-Dichlorophenyl)-3-(4-ethoxyanilino)-1-propanone

• IUPAC Name: 1-(3,4-dichlorophenyl)-3-(4-ethoxyanilino)propan-1-one
• InChI: InChI=1S/C17H17Cl2NO2/c1-2-22-14-6-4-13(5-7-14)20-10-9-17(21)12-3-8-15(18)16(19)11-12/h3-8,11,20H,2,9-10H2,1H3
• InChI Key: MIFJOJCWIDHDEN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NCCC(=O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C17H17Cl2NO2
• Molecular Weight: 338.2 g/mol

Description

1-(3,4-Dichlorophenyl)-3-(4-ethoxyanilino)-1-propanone, also known as 4-Ethoxy-3,4-dichloroaniline, is a chemical compound found in a variety of products, including dyes, plastics, and pharmaceuticals. It is a colorless, odorless, and water-soluble solid. 4-Ethoxy-3,4-dichloroaniline has a wide range of applications in the scientific and industrial fields.

Scientific Research Applications

Synthesis and Polymerization Initiators

One relevant area of research involves the synthesis of organic compounds and their applications as initiators in polymerization processes. For instance, the synthesis of (3-(2′-ethoxyethoxy)propyl)lithium from 1-chloro-3-(2′-ethoxyethoxy)-propane demonstrates the preparation of an anion polymerization initiator, showcasing methodologies that might be adaptable for compounds like 1-(3,4-Dichlorophenyl)-3-(4-ethoxyanilino)-1-propanone (Feng, 2005).

Cytotoxic Agents

In the pharmaceutical sector, the synthesis of 1-aryl-3-phenethylamino-1-propanone hydrochlorides as potential cytotoxic agents provides insight into the medicinal chemistry applications of similar compounds. These compounds were synthesized via Mannich reactions, indicating a pathway that could be explored for the synthesis and application of 1-(3,4-Dichlorophenyl)-3-(4-ethoxyanilino)-1-propanone in therapeutic contexts (Mete, Gul, & Kazaz, 2007).

Catalytic Arylation and Alkenylation

The iron/zinc-co-catalyzed directed arylation and alkenylation of C(sp3)–H bonds with organoborate reagents highlight a method of modifying organic molecules that could be relevant for functionalizing or altering the chemical structure of 1-(3,4-Dichlorophenyl)-3-(4-ethoxyanilino)-1-propanone to enhance its properties or applications (Ilies et al., 2017).

Material Science and Spectroscopy

Studies on polymorphism, such as the spectroscopic and diffractometric study of polymorphic forms of ethyl 3-{3-[((2R)-3-{[2-(2,3-dihydro-1H-inden-2-yl)-1,1-dimethylethyl]amino}-2-hydroxypropyl)oxy]-4,5-difluorophenyl}propanoate hydrochloride, offer insights into solid-state characterization techniques. These techniques could be applicable in analyzing the physical properties of 1-(3,4-Dichlorophenyl)-3-(4-ethoxyanilino)-1-propanone, potentially informing its storage, stability, or formulation (Vogt et al., 2013).

Corrosion Inhibition

The examination of propanone derivatives of quinoxalin-6-yl-4,5-dihydropyrazole as inhibitors of mild steel corrosion in hydrochloric acid highlights an industrial application of organic compounds. Such research could point to potential uses of 1-(3,4-Dichlorophenyl)-3-(4-ethoxyanilino)-1-propanone in corrosion prevention or material protection (Olasunkanmi & Ebenso, 2019).